Cas no 2227804-82-0 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol)

• Product name: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol
• CAS No: 2227804-82-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6197474
• PubChem ID: 165966885

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol
• rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-6-ethoxyphenol
• EN300-1822240
• 2227804-82-0

• Inchi： 1S/C13H19NO2/c1-4-16-9-7-5-6-8(11(9)15)10-12(14)13(10,2)3/h5-7,10,12,15H,4,14H2,1-3H3/t10-,12-/m1/s1
• InChI Key： DLLCCGMDWSKZRO-ZYHUDNBSSA-N
• SMILES： OC1C(=CC=CC=1[C@@H]1[C@H](C1(C)C)N)OCC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų
• XLogP3: 2

Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol

Rac-2-(1R,3R)-3-Amino-2,2-Dimethylcyclopropyl-6-Ethoxyphenol: A Comprehensive Overview

The compound rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol (CAS No. 2227804-82-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Recent studies have highlighted its role in drug discovery, particularly in the development of compounds targeting neurodegenerative diseases and cancer.

The molecular structure of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol consists of a cyclopropane ring fused with a phenol group, along with an ethoxy substituent and an amino group. The stereochemistry at the 1R and 3R positions of the cyclopropane ring is critical for its biological activity and chemical reactivity. This configuration ensures that the molecule can interact effectively with specific biological targets, such as enzymes or receptors, making it a promising candidate for therapeutic applications.

Recent research has focused on the synthesis and optimization of this compound. Scientists have developed novel methods to achieve high enantiomeric excess (ee) during its preparation, which is essential for ensuring consistent biological activity. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that the use of chiral catalysts significantly improved the enantioselectivity of the synthesis process. This advancement not only enhances the quality of the compound but also reduces production costs by minimizing waste.

In terms of applications, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol has shown potential as a building block for constructing bioactive molecules. Its cyclopropane ring provides rigidity to the structure, which is advantageous for stabilizing specific conformations required for binding to biological targets. Additionally, the phenol group can undergo various chemical modifications, such as oxidation or alkylation, to tailor the molecule's properties for specific applications.

One of the most exciting developments involving this compound is its role in drug discovery programs targeting neurodegenerative diseases like Alzheimer's disease. Researchers have found that derivatives of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol can modulate key enzymes involved in amyloid-beta production. A recent study published in *Nature Communications* reported that one such derivative exhibited potent inhibitory activity against beta-secretase (BACE1), a critical enzyme in Alzheimer's pathology.

Beyond its therapeutic applications, this compound has also been explored in materials science. Its unique structure makes it suitable for use as a monomer in polymer synthesis, where it can impart enhanced mechanical properties to materials. For example, researchers have successfully synthesized polymers incorporating this compound that exhibit improved tensile strength and thermal stability compared to conventional polymers.

In conclusion, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-ethoxyphenol (CAS No. 2227804-82-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique stereochemistry and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.